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Compound of Interest

Compound Name: Sillenite

Cat. No.: B1174071

For Researchers, Scientists, and Drug Development Professionals

Sillenite-type crystals, with their unique non-centrosymmetric cubic structure, exhibit a
fascinating array of physical properties, among which piezoelectricity stands out for its potential
in a variety of advanced applications. This technical guide provides an in-depth exploration of
the piezoelectric characteristics of sillenite compounds, focusing on bismuth silicon oxide
(Bi12SiO020 or BSO), bismuth germanium oxide (Bi12Ge020 or BGO), and bismuth titanium
oxide (Bi12TiO20 or BTO). The information presented herein, including quantitative data,
detailed experimental protocols, and explanatory diagrams, is intended to serve as a valuable
resource for researchers and professionals working in fields ranging from materials science to
drug development.

The Piezoelectric Nature of Sillenite Crystals

Sillenite crystals belong to the 123 space group, a non-centrosymmetric, body-centered cubic
structure. This lack of a center of symmetry is a fundamental prerequisite for the manifestation
of the piezoelectric effect, where a material generates an electric charge in response to applied
mechanical stress. The piezoelectric properties of sillenites make them promising candidates
for applications such as sensors, actuators, and electromechanical transducers.

The relationship between the crystal structure and the resulting piezoelectric tensor can be
visualized as follows:
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of-sillenite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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